3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide

• IUPAC Name: 3-iodo-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C16H23IN2O/c1-15(2)9-13(10-16(3,4)19-15)18-14(20)11-6-5-7-12(17)8-11/h5-8,13,19H,9-10H2,1-4H3,(H,18,20)
• InChI Key: NGSWWZHVTKLKOT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=CC=C2)I)C
• Molecular Formula: C16H23IN2O
• Molecular Weight: 386.27 g/mol

Description

3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide, also known as ITMB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. ITMB is a member of the piperidine family and is a white crystalline powder that is soluble in organic solvents. In

Mechanism of Action

The mechanism of action of 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is not fully understood. However, it is believed that 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide acts as a sigma-1 receptor agonist. The sigma-1 receptor is a protein that is located in the endoplasmic reticulum of cells and is involved in various cellular processes, including calcium signaling and protein folding.
Biochemical and Physiological Effects:
3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been shown to have several biochemical and physiological effects. 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been shown to decrease the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been shown to improve memory and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide in lab experiments is its high purity, which allows for accurate and reproducible results. 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is also relatively stable and can be stored for long periods of time. However, one limitation of using 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide in scientific research. One potential application is the development of 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide-based drugs for the treatment of inflammatory diseases and cancer. 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide may also be used as a radioligand for imaging the sigma-1 receptor in the brain, which could have implications for the diagnosis and treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is a complex process that involves multiple steps. The first step is the preparation of 3-iodobenzoic acid, which is then converted to 3-iodobenzoyl chloride. The 2,2,6,6-tetramethyl-4-piperidinol is then reacted with the 3-iodobenzoyl chloride to form 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide. The purity of 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide can be improved using recrystallization techniques.

Scientific Research Applications

3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been widely used in scientific research due to its potential applications in the field of medicinal chemistry. 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been shown to possess anti-inflammatory, analgesic, and antitumor properties. 3-iodo-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has also been investigated for its potential use as a radioligand for imaging the sigma-1 receptor in the brain.